Cas no 1260853-69-7 (5-Chloro-3-iodo-1-methyl-1H-indazole)

5-Chloro-3-iodo-1-methyl-1H-indazole structure
1260853-69-7 structure
Product Name:5-Chloro-3-iodo-1-methyl-1H-indazole
CAS No:1260853-69-7
MF:C8H6ClIN2
MW:292.50411272049
CID:2107734
PubChem ID:20816301
Update Time:2024-03-01

5-Chloro-3-iodo-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-iodo-1-methyl-1H-indazole
    • 5-Chloro-3-iodo-1-methyl-1H-indazole
    • Inchi: 1S/C8H6ClIN2/c1-12-7-3-2-5(9)4-6(7)8(10)11-12/h2-4H,1H3
    • InChI Key: DZQSEJIIEJWGJH-UHFFFAOYSA-N
    • SMILES: IC1C2C=C(C=CC=2N(C)N=1)Cl

Computed Properties

  • Exact Mass: 291.92642g/mol
  • Monoisotopic Mass: 291.92642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 2.9
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